Cas no 56236-72-7 (4-(ethylsulfamoyl)benzenecarbothioamide)

4-(ethylsulfamoyl)benzenecarbothioamide structure
56236-72-7 structure
Product Name:4-(ethylsulfamoyl)benzenecarbothioamide
CAS No:56236-72-7
MF:C9H12N2O2S2
MW:244.333779335022
CID:945081
PubChem ID:5016314
Update Time:2025-04-19

4-(ethylsulfamoyl)benzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

    • 4-(ethylsulfamoyl)benzenecarbothioamide
    • AC1NMUMZ
    • NSC221588
    • p-Ethylsulfamoyl-thiobenzamid
    • AKOS000177351
    • 56236-72-7
    • DTXSID40407539
    • NSC-221588
    • Inchi: 1S/C9H12N2O2S2/c1-2-11-15(12,13)8-5-3-7(4-6-8)9(10)14/h3-6,11H,2H2,1H3,(H2,10,14)
    • InChI Key: IBSMGWYPJWXMPX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(N)=S)=CC=1)(NCC)(=O)=O

Computed Properties

  • Exact Mass: 244.03416
  • Monoisotopic Mass: 244.03401998g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • PSA: 72.19
  • LogP: 2.79100
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